6-Amino-pyridazine-3-carboxylic acid, sodium salt

• IUPAC Name: sodium;6-aminopyridazine-3-carboxylate
• InChI: InChI=1S/C5H5N3O2.Na/c6-4-2-1-3(5(9)10)7-8-4;/h1-2H,(H2,6,8)(H,9,10);/q;+1/p-1
• InChI Key: XAYORCWISFKCJC-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=NN=C1C(=O)[O-])N.[Na+]
• Molecular Formula: C5H4N3NaO2
• Molecular Weight: 161.09 g/mol

Description

6-Amino-pyridazine-3-carboxylic acid, sodium salt (6AP3C-Na) is an organic compound that has been widely studied for its applications in scientific research. It is a white, crystalline solid with a melting point of 118-121°C and a molecular weight of 153.09 g/mol. 6AP3C-Na has been used in a variety of research applications, including synthesis methods, biochemical and physiological effects, and as a tool in laboratory experiments.

Scientific Research Applications

6-Amino-pyridazine-3-carboxylic acid, sodium salt has been used in a variety of scientific research applications. It has been used as a precursor for the synthesis of a variety of compounds, such as benzothiazoles and benzimidazoles. It has also been used in the synthesis of a variety of drugs, including anti-cancer drugs, anti-inflammatory drugs, and anti-fungal drugs. Additionally, 6-Amino-pyridazine-3-carboxylic acid, sodium salt has been used in the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of 6-Amino-pyridazine-3-carboxylic acid, sodium salt is not fully understood. However, it is believed that the compound acts as a base, forming a complex with an acid to form a salt. This salt then reacts with other compounds to form the desired product. Additionally, 6-Amino-pyridazine-3-carboxylic acid, sodium salt is believed to act as an electron acceptor, allowing for the transfer of electrons from one molecule to another.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Amino-pyridazine-3-carboxylic acid, sodium salt are not well understood. However, it is believed that the compound may have anti-inflammatory and anti-fungal properties. Additionally, 6-Amino-pyridazine-3-carboxylic acid, sodium salt has been shown to inhibit the growth of certain types of bacteria, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

6-Amino-pyridazine-3-carboxylic acid, sodium salt is a useful tool for laboratory experiments due to its low cost and ease of synthesis. Additionally, the compound is relatively stable, making it suitable for use in a variety of experiments. However, 6-Amino-pyridazine-3-carboxylic acid, sodium salt is not soluble in water, making it difficult to use in certain types of experiments. Additionally, the compound is not very soluble in organic solvents, making it difficult to use in certain types of reactions.

Future Directions

The potential future directions for research involving 6-Amino-pyridazine-3-carboxylic acid, sodium salt are numerous. One potential direction is to further explore the biochemical and physiological effects of the compound. Additionally, research could be conducted to explore the potential applications of 6-Amino-pyridazine-3-carboxylic acid, sodium salt in the synthesis of drugs and other compounds. Additionally, research could be conducted to explore the potential uses of 6-Amino-pyridazine-3-carboxylic acid, sodium salt as a tool in laboratory experiments. Finally, research could be conducted to explore the potential uses of 6-Amino-pyridazine-3-carboxylic acid, sodium salt in the synthesis of polymers and other materials.

Synthesis Methods

6-Amino-pyridazine-3-carboxylic acid, sodium salt can be synthesized using a two-step process. First, 6-amino-pyridazine-3-carboxylic acid (6AP3C) is synthesized from pyridine-3-carboxylic acid and ammonia. Then, 6AP3C is reacted with sodium hydroxide to form 6-Amino-pyridazine-3-carboxylic acid, sodium salt. This synthesis method has been used in a variety of research studies and is the most common method for producing 6-Amino-pyridazine-3-carboxylic acid, sodium salt.